molecular formula C14H9F3O2 B8605016 (4-Hydroxyphenyl)[3-(trifluoromethyl)phenyl]methanone CAS No. 732-55-8

(4-Hydroxyphenyl)[3-(trifluoromethyl)phenyl]methanone

Cat. No.: B8605016
CAS No.: 732-55-8
M. Wt: 266.21 g/mol
InChI Key: JPUZSSIBJVSYMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Hydroxyphenyl)[3-(trifluoromethyl)phenyl]methanone is a useful research compound. Its molecular formula is C14H9F3O2 and its molecular weight is 266.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

732-55-8

Molecular Formula

C14H9F3O2

Molecular Weight

266.21 g/mol

IUPAC Name

(4-hydroxyphenyl)-[3-(trifluoromethyl)phenyl]methanone

InChI

InChI=1S/C14H9F3O2/c15-14(16,17)11-3-1-2-10(8-11)13(19)9-4-6-12(18)7-5-9/h1-8,18H

InChI Key

JPUZSSIBJVSYMV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C(F)(F)F)C(=O)C2=CC=C(C=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Trifluoromethylphenyl 4-methoxyphenyl ketone (657 mg) obtained in Example 138 was dissolved in N,N-dimethylformamide (35 ml), sodium thiomethoxide (411 ml) was added, and the admixture was refluxed with heat under argon for 7 hours. The reaction mixture was treated in the same manner as described in Example 33 to obtain 454 mg of the title compound (yield: 73%).
Quantity
657 mg
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
411 mL
Type
reactant
Reaction Step Two
Yield
73%

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